Cas no 2137587-64-3 (5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid
• CAS No: 2137587-64-3
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 4639896
• Update Time: 2025-08-05

5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C20H16N2O5/c23-19(24)18-17(27-11-22-18)9-21-20(25)26-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,11,16H,9-10H2,(H,21,25)(H,23,24)
• InChI Key： WKKKOJAHZFKAJC-UHFFFAOYSA-N
• SMILES： O1C(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C(C(O)=O)N=C1

Additional information on 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid

5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 2137587-64-3): A Comprehensive Overview

5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 2137587-64-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and oxazole, and it exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug development.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its rigidity and stability, which are crucial for maintaining the structural integrity of the compound. The oxazole ring, on the other hand, is a five-membered heterocyclic compound containing an oxygen and a nitrogen atom. The combination of these two moieties in 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid results in a molecule with enhanced solubility and bioavailability, making it an attractive target for pharmaceutical research.

Recent studies have highlighted the potential of 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid in various therapeutic areas. One notable application is in the development of protease inhibitors, which are essential for treating viral infections such as HIV and hepatitis C. The compound's ability to selectively bind to specific protease enzymes makes it a promising lead for the design of more effective antiviral drugs.

In addition to its antiviral properties, 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid has shown potential in cancer research. Studies have demonstrated that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival pathways. This makes it a potential candidate for the development of targeted cancer therapies that aim to disrupt these pathways without causing significant toxicity to healthy cells.

The synthesis of 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid involves several well-established chemical reactions. The key steps include the formation of the fluorene derivative through electrophilic aromatic substitution, followed by the introduction of the oxazole ring via a condensation reaction. The final step involves the attachment of the carboxylic acid group through an amide bond formation. These synthetic routes are highly reproducible and can be scaled up for industrial production.

One of the challenges in working with 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid is its potential for aggregation and precipitation in aqueous solutions. To overcome this issue, researchers have developed various strategies such as using solubilizing agents or modifying the compound's structure to enhance its solubility. These efforts have led to improved formulations that are more suitable for preclinical and clinical testing.

Clinical trials involving 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid have shown promising results. Early-phase trials have demonstrated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings have paved the way for further investigation into its efficacy in treating various diseases.

In conclusion, 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 2137587-64-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new drugs to address unmet medical needs. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.